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Compound of Interest

Compound Name: Boc-2-Abz-OH

Cat. No.: B558750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-

butoxycarbonyl-2-aminobenzoic acid (Boc-2-aminobenzoic acid). Due to the limited availability

of precise quantitative solubility data for this specific compound in publicly accessible literature,

this document combines qualitative information, comparative data from structurally related

molecules, and standardized experimental protocols to offer a practical resource for laboratory

work.

Core Concepts and Solubility Profile
N-tert-butoxycarbonyl-2-aminobenzoic acid is a derivative of anthranilic acid, featuring a bulky,

lipophilic tert-butoxycarbonyl (Boc) protecting group on the amine. This structural modification

significantly influences its solubility profile compared to the parent compound, 2-aminobenzoic

acid. The presence of the carboxylic acid group provides a site for hydrogen bonding and

potential salt formation, while the Boc-protected amine and the benzene ring contribute to its

organic character.

While specific quantitative solubility values are not widely reported, a qualitative assessment

suggests that N-tert-butoxycarbonyl-2-aminobenzoic acid is generally soluble in polar organic

solvents and less soluble in water. This is a common characteristic for many Boc-protected

amino acids.
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Comparative Solubility Data
To provide a useful frame of reference, the following table includes qualitative solubility

information for N-tert-butoxycarbonyl-2-aminobenzoic acid and quantitative data for the closely

related compound, p-aminobenzoic acid (PABA). The solubility behavior of the ortho-isomer (N-

Boc-2-aminobenzoic acid) is expected to be broadly similar to its para-isomer, which is reported

to be soluble in solvents like dichloromethane and dimethyl sulfoxide (DMSO) but less so in

water[1].

Solvent
N-tert-butoxycarbonyl-2-
aminobenzoic Acid
(Qualitative)

p-Aminobenzoic Acid
(Quantitative)

Water Sparingly soluble to insoluble 0.572 g/100 mL at 25 °C

Methanol Soluble Soluble

Ethanol Soluble Soluble

Acetone Soluble Soluble

Ethyl Acetate Soluble Soluble

Dichloromethane Soluble Very soluble

Dimethyl Sulfoxide (DMSO) Soluble Soluble

Benzene Slightly soluble Slightly soluble

Chloroform Soluble Very soluble

Pyridine Soluble Very soluble

Note: The qualitative solubility for N-tert-butoxycarbonyl-2-aminobenzoic acid is inferred from

general chemical principles and data on structurally similar compounds.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of the solubility of N-

tert-butoxycarbonyl-2-aminobenzoic acid in a given solvent. This method is a standard and

reliable approach for obtaining quantitative solubility data.
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Objective: To determine the solubility of N-tert-butoxycarbonyl-2-aminobenzoic acid in a

selected solvent at a specific temperature.

Materials:

N-tert-butoxycarbonyl-2-aminobenzoic acid (high purity)

Solvent of choice (e.g., ethanol, analytical grade)

Analytical balance (readable to 0.1 mg)

Thermostatically controlled water bath or incubator

Vials with screw caps

Magnetic stirrer and stir bars

Syringe filters (0.22 µm, solvent-compatible)

Syringes

Pre-weighed evaporation dishes

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of N-tert-butoxycarbonyl-2-aminobenzoic acid to a vial containing a

known volume of the chosen solvent. An excess of solid should be visible at the bottom of

the vial to ensure saturation.

Place a magnetic stir bar in the vial, cap it tightly, and place it in the thermostatically

controlled water bath set to the desired temperature (e.g., 25 °C).

Stir the mixture vigorously for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.
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Sample Withdrawal and Filtration:

After the equilibration period, stop the stirring and allow the excess solid to settle for at

least 2 hours within the temperature-controlled environment.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a

syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation

dish to remove any undissolved solid particles.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute (e.g., 50-60 °C).

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

Weigh the evaporation dish containing the dried solute.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved N-tert-butoxycarbonyl-2-aminobenzoic acid by

subtracting the initial weight of the empty evaporation dish from the final constant weight.

Express the solubility in the desired units, for example:

g/100 mL: (mass of solute in g / volume of solvent in mL) * 100

mg/mL: mass of solute in mg / volume of solvent in mL

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the experimental determination of solubility

using the gravimetric method.

Preparation Sampling Analysis

Add excess solute to solvent Equilibrate at constant temperature with stirring
24-48h

Allow solid to settle Withdraw supernatant Filter through 0.22 µm filter Evaporate solvent from known volume Dry solute to constant weight Calculate solubility

Click to download full resolution via product page

Gravimetric Solubility Determination Workflow

Logical Relationship in Solubility
The solubility of N-tert-butoxycarbonyl-2-aminobenzoic acid is governed by the interplay of its

structural features. The following diagram illustrates this relationship.

Structural Features

Resulting Properties

N-Boc-2-aminobenzoic Acid

Carboxylic Acid (-COOH) Boc-Protected Amine Benzene Ring

Polar Interactions (H-bonding) Lipophilicity

Overall Solubility

Increases in polar solvents Increases in non-polar organic solvents

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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